Cas no 1188-20-1 (Butanedioic acid,2-(2-oxopropyl)-)

• Product Name: Butanedioic acid,2-(2-oxopropyl)-
• CAS No: 1188-20-1
• MF: C₇H₁₀O₅
• MW: 174.151302814484
• CID: 143299
• PubChem ID: 18322753
• Update Time: 2025-04-19

Butanedioic acid,2-(2-oxopropyl)- Chemical and Physical Properties

Names and Identifiers

• Butanedioic acid,2-(2-oxopropyl)-
• 3-carboxy-5-oxohexanoic acid
• 1,2-Pentanedicarboxylic acid, 4-oxo-
• 2-Oxopropylsuccinic acid
• Butanedioicacid, (2-oxopropyl)- (9CI)
• Succinic acid, acetonyl- (7CI,8CI)
• SCHEMBL6652778
• DTXSID301304543
• 1188-20-1
• 2-(2-oxopropyl)butanedioic acid

• Inchi： 1S/C7H10O5/c1-4(8)2-5(7(11)12)3-6(9)10/h5H,2-3H2,1H3,(H,9,10)(H,11,12)
• InChI Key： DOQXVNJNIRVIJV-UHFFFAOYSA-N
• SMILES： OC(C(CC(=O)O)CC(C)=O)=O

Computed Properties

• Exact Mass: 174.0528
• Monoisotopic Mass: 174.05282342g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 5
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.1
• Topological Polar Surface Area: 91.7Ų

Experimental Properties

• PSA: 91.67